Cas no 94292-37-2 (1,4-Butanediamine,2-methyl-, (R)- (9CI))
94292-37-2 structure
Product Name:1,4-Butanediamine,2-methyl-, (R)- (9CI)
CAS No:94292-37-2
MF:C5H14N2
MW:102.178061008453
CID:798484
Update Time:2024-02-01
1,4-Butanediamine,2-methyl-, (R)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- 1,4-Butanediamine,2-methyl-, (R)- (9CI)
- D-(+)-2-Methylputrescine
- (+)(R)-1.4-Diamino-2-methyl-butan
- (R)-1,2-epoxy-2-methylbutane
- (R)-2-methyl-1,2-epoxybutane
- (R)-2-methyl-1,4-diaminobutane
- (R)-2-Methyl-butan-1,4-diyldiamin
- 1,2-Epoxy-2-methyl-butan
- 2-Methyl-butandiyldiamin
- 2-methyl-butanediyldiamine
- Oxirane,2-ethyl-2-methyl-,(2R)
- R(+)-1,4-diamino-2-methyl-butane
- R-2-methyl-1,4-butanediamine
- 1,4-Butanediamine, 2-methyl-, (R)- (9CI)
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- Inchi: 1S/C5H14N2/c1-5(4-7)2-3-6/h5H,2-4,6-7H2,1H3/t5-/m1/s1
- InChI Key: GGQJPAQXCYUEKB-RXMQYKEDSA-N
- SMILES: C(N)[C@H](C)CCN
Computed Properties
- Exact Mass: 102.11600
- Monoisotopic Mass: 102.116
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 3
- Complexity: 37.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52A^2
Experimental Properties
- PSA: 52.04000
- LogP: 1.33060
1,4-Butanediamine,2-methyl-, (R)- (9CI) Customs Data
- HS CODE:2921290000
- Customs Data:
China Customs Code:
2921290000Overview:
2921290000. Other acyclic polyamines and their derivatives and their salts. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2921290000 other acyclic polyamines and their derivatives; salts thereof.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
1,4-Butanediamine,2-methyl-, (R)- (9CI) Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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